Cas no 333762-00-8 (methyl 5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylate)

• Product Name: methyl 5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylate
• CAS No: 333762-00-8
• MF: C₁₃H₈F₃N₃O₂S
• MW: 327.28173160553
• MDL: MFCD01415081
• CID: 3068915
• PubChem ID: 757572
• Update Time: 2025-05-21

methyl 5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>5-Thiophen-2-yl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic ac id methyl ester
• methyl 5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylate
• AKOS000560560
• SR-01000582306
• AG-219/11789003
• EN300-231491
• methyl 5-thiophen-2-yl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• SR-01000582306-1
• methyl 5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• STK343028
• CS-0301886
• AB00098780-01
• AG-690/12890187
• EU-0030231
• methyl 5-(2-thienyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• CCG-200272
• 333762-00-8
• methyl 5-thien-2-yl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate

• MDL： MFCD01415081
• Inchi： 1S/C13H8F3N3O2S/c1-21-12(20)7-6-17-19-10(13(14,15)16)5-8(18-11(7)19)9-3-2-4-22-9/h2-6H,1H3
• InChI Key： MLYNGMJYTUMBDV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C(F)(F)F)N2C(=C(C(=O)OC)C=N2)N=1

Computed Properties

• Exact Mass: 327.02893217Da
• Monoisotopic Mass: 327.02893217Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on methyl 5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylate

Methyl 5-(Thiophen-2-yl)-7-(Trifluoromethyl)Pyrazolo[1,5-a]Pyrimidine-3-Carboxylate: A Comprehensive Overview

Methyl 5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 333762-00-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, which is known for its diverse biological activities. The presence of a thiophene ring and a trifluoromethyl group enhances its reactivity and makes it a valuable intermediate in drug discovery.

The molecular formula of methyl 5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate is C₁₃H₈F₃N₃O₂S, with a molecular weight of 327.28 g/mol. Its structure combines a pyrazolo[1,5-a]pyrimidine core with a thiophene substituent at the 5-position and a trifluoromethyl group at the 7-position, offering a versatile scaffold for further chemical modifications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

One of the most searched questions about this compound is: "What are the applications of methyl 5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate in drug development?" The answer lies in its ability to interact with various biological targets. The pyrazolo[1,5-a]pyrimidine moiety is a privileged structure in medicinal chemistry, often found in compounds with anticancer, antiviral, and anti-inflammatory properties. The trifluoromethyl group, a common pharmacophore, improves metabolic stability and binding affinity, making it a key feature in modern drug design.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their applications in pharmaceuticals and agrochemicals. Methyl 5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate is no exception, as it aligns with the trend of developing fluorinated heterocycles for enhanced bioactivity. Its synthesis typically involves multi-step reactions, including condensation and cyclization, to achieve high purity and yield. Researchers are also exploring its potential as a building block for more complex molecules.

Another hot topic in the scientific community is the role of thiophene derivatives in material science and electronics. While methyl 5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate is primarily studied for its biological applications, its thiophene component could open doors to innovations in organic semiconductors or conductive polymers. This dual potential makes it a compound of interest across multiple disciplines.

From a market perspective, the global demand for pyrazolo[1,5-a]pyrimidine derivatives is expected to grow, particularly in the pharmaceutical sector. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support drug discovery programs. Its CAS number, 333762-00-8, serves as a unique identifier for procurement and regulatory compliance, ensuring traceability in research and development.

In summary, methyl 5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate is a promising compound with broad applications in medicinal chemistry and beyond. Its structural complexity and functional groups make it a valuable tool for researchers aiming to develop next-generation therapeutics or advanced materials. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative research.